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Compound of Interest

Compound Name: Methyl 2,4-Dihydroxybenzoate

Cat. No.: B044491

Abstract: This document provides detailed application notes and protocols for the use of
methyl 2,4-dihydroxybenzoate and its structurally related analog, methyl 2,4-dihydroxy-3,6-
dimethylbenzoate, in fragrance formulations. While methyl 2,4-dihydroxybenzoate is primarily
utilized as a skin-conditioning agent in cosmetic products, its analog, methyl 2,4-dihydroxy-3,6-
dimethylbenzoate (commercially known as Evernyl, Veramoss, or synthetic oakmoss), is a
cornerstone ingredient in modern perfumery, valued for its distinctive olfactory profile and
exceptional fixative properties. These notes are intended for researchers, scientists, and
professionals in the fragrance and cosmetic industries.

Introduction: Clarification of Chemical Identity and
Use

A critical distinction must be made between two similarly named compounds:

o Methyl 2,4-dihydroxybenzoate (CAS 2150-47-2): This compound's primary function in
cosmetics is as a skin-conditioning agent.[1] Several sources indicate it is not intended for
use as a fragrance ingredient.[2] Its olfactory profile is not well-documented in perfumery
literature.

o Methyl 2,4-dihydroxy-3,6-dimethylbenzoate (CAS 4707-47-5): Also known as Atraric Acid,
this is a widely used fragrance ingredient.[3][4][5] It is a synthetic compound that mimics the
scent of oakmoss and is prized for its excellent fixative capabilities.[3][6]
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Given the user's interest in fragrance applications, this document will focus on methyl 2,4-
dihydroxy-3,6-dimethylbenzoate (hereafter referred to as "synthetic oakmoss").

Olfactory Profile and Applications of Synthetic
Oakmoss

Synthetic oakmoss is a white to off-white crystalline powder with a characteristic woody, earthy,
and mossy odor profile, often with powdery and sweet undertones.[3][6] Its versatility allows for
its use in a wide array of fragrance applications.

Table 1: Applications of Methyl 2,4-dihydroxy-3,6-dimethylbenzoate in Fragrance Formulations

o Recommended Use Level
Application Area Purpose
(% of total concentrate)

_ Provides a classic, earthy base
Fine Fragrances (e.g.,
Upto 7% note; acts as an excellent

Perfumes, Colognes) fixative.[6]
ixative.

o Imparts a clean, mossy scent
Toiletries (e.g., Soaps, Shower

1-5% and enhances fragrance
Gels)

longevity.

Valued for its high substantivity
0.5-3% on fabric and stability in
various pH conditions.[6]

Fabric Care (e.g., Detergents,

Fabric Softeners)

) Creates a persistent and
Air Care (e.g., Candles, o
] 2-7% diffusive woody-mossy
Aerosols, Potpourri) )
ambiance.[6]

Physicochemical and Performance Data

The performance of synthetic oakmoss as a fragrance ingredient is supported by its
physicochemical properties.

Table 2: Physicochemical and Performance Characteristics of Methyl 2,4-dihydroxy-3,6-
dimethylbenzoate
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Property Value/Description Significance in Fragrance
CAS Number 4707-47-5 Unique chemical identifier.
Molecular Formula C10H1204 --

White to off-white crystalline

Allows for easy incorporation

Appearance ) )

powder into fragrance oils.[6]
od Woody, earthy, mossy, Core olfactory contribution.[3]

or
powdery, sweet [6]
o > 10 days at 10% in Excellent longevity on various

Substantivity )

Dipropylene Glycol (DPG) substrates.[6]

Suitable for a wide range of

Stability Stable at pH 1-9 product bases, including

moderately alkaline ones.[6]

Fixative Effect

Excellent

Slows the evaporation of more
volatile fragrance notes,

extending the overall scent life.

[6]7]

Experimental Protocols

Protocol for Sensory Evaluation of a Fragrance Accord

Containing Synthetic Oakmoss

This protocol outlines a standard procedure for evaluating the olfactory impact of synthetic

oakmoss within a fragrance formulation.

Objective: To assess the olfactory characteristics and performance of a fragrance accord with

and without synthetic oakmoss.

Materials:

e Fragrance accord base (e.g., a simple chypre or fougére structure)

o Methyl 2,4-dihydroxy-3,6-dimethylbenzoate (synthetic oakmoss)
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Ethanol (perfumer's grade)
Glass beakers and stirring rods
Digital scale

Perfume blotters (smelling strips)

Controlled environment for sensory evaluation (odor-free, well-ventilated)[8]

Procedure:

Sample Preparation:
o Prepare a 10% dilution of the fragrance accord base in ethanol.

o Prepare a second sample of the fragrance accord base with the addition of 5% synthetic
oakmoss (relative to the accord concentrate), also diluted to 10% in ethanol.

Blotter Preparation:

o Dip one perfume blotter into the control sample (accord without synthetic oakmoss) and a
second blotter into the test sample (accord with synthetic oakmoss).

o Label each blotter accordingly.
Sensory Evaluation:

o A panel of trained evaluators should assess the blotters at specific time intervals:
immediately after dipping, after 30 minutes, 1 hour, 4 hours, and 24 hours.

o Evaluators should rate the perceived intensity of the fragrance on a scale of 1to 5 (1 =
very weak, 5 = very strong).

o Evaluators should provide descriptive terms for the odor profile at each time point, noting
the prominence of top, middle, and base notes.

Data Analysis:
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o Compare the intensity ratings and olfactory descriptions of the control and test samples
over time.

o Analyze the data to determine the impact of synthetic oakmoss on the fragrance's
longevity, character, and the evolution of its different notes.

Preparation
Prepare Test Accord
PreE)laoroe/ (i::gttrﬁzli?ggord (with 5% Synthetic Oakmoss,
? 10% in Ethanol)

4 Evaluation )

(Dip and Label Blotters

'
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at T=0, 0.5, 1, 4, 24h

Rate Intensity (1-5) and
Provide Olfactory Descriptors
\- J
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Compare Intensity and
Descriptors Over Time

Assess Impact on Longevity,
Character, and Evolution

- J

Click to download full resolution via product page

Workflow for Sensory Evaluation
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Protocol for Assessing the Fixative Effect of Synthetic
Oakmoss

Objective: To quantify the improvement in fragrance longevity due to the addition of synthetic
oakmoss.

Materials:

A simple, volatile fragrance accord (e.g., a citrus top-note accord)

e Methyl 2,4-dihydroxy-3,6-dimethylbenzoate

» Ethanol (perfumer's grade)

e Perfume blotters

e Stopwatch

o Panel of at least three trained evaluators

Procedure:

e Sample Preparation:

o Create a control fragrance by diluting the volatile accord to 20% in ethanol.

o Create a test fragrance by adding 7% synthetic oakmoss to the volatile accord concentrate
and then diluting the mixture to 20% in ethanol.

e Application:

o Dip one blotter into the control and another into the test fragrance.

e Evaluation:

o The panel evaluates the odor intensity of both blotters immediately after the alcohol has
evaporated (approx. 1 minute).

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o The panel re-evaluates the blotters every 30 minutes.

o The time at which the fragrance is no longer easily detectable is recorded for each blotter.

o Data Analysis:
o Calculate the average time of scent detection for both the control and test blotters.
o The difference in these times indicates the fixative effect of the synthetic oakmoss.

Logical Relationships in Fragrance Formulation

The structure of a fragrance is often depicted as an olfactory pyramid, consisting of top, middle
(heart), and base notes. Synthetic oakmoss is a quintessential base note.
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Role of Synthetic Oakmoss

Methyl 2,4-dihydroxy-3,6-dimethylbenzoate
(Synthetic Oakmoss)

Anchors top and heart notes
Provides depth and longevity

Fragrance Structure

Base Notes
(>6 hours)
Woody, Resinous, Mossy

Heart Notes
(20-60 mins)
Floral, Spicy

Top Notes
(5-15 mins)
Citrus, Herbal, Fruity

Click to download full resolution via product page

The Role of Synthetic Oakmoss in the Olfactory Pyramid
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Base notes, like synthetic oakmoss, have low volatility and high molecular weight.[7] They
emerge after the top and heart notes have evaporated, providing the lasting impression of the
fragrance.[9][10] Their primary functions are to add depth and to act as a fixative, slowing down
the evaporation rate of the more volatile components.[7]

Safety and Regulatory Information

o Methyl 2,4-dihydroxy-3,6-dimethylbenzoate is an approved fragrance ingredient for use in
consumer products.[11]

» As with all fragrance ingredients, it is essential to adhere to the guidelines and standards set
by regulatory bodies such as the International Fragrance Association (IFRA) to ensure
consumer safety.

e The Research Institute for Fragrance Materials (RIFM) provides safety assessments for
fragrance ingredients. A safety assessment for the related compound, methyl 2,4-dihydroxy-
m-toluate, is available and may be used for read-across purposes in some contexts.[12]

Conclusion

While methyl 2,4-dihydroxybenzoate is not typically used as a fragrance ingredient, its
dimethylated analog, methyl 2,4-dihydroxy-3,6-dimethylbenzoate, is a vital component in the
perfumer's palette. Its characteristic oakmoss scent, excellent stability, and superior fixative
properties make it an indispensable ingredient for creating long-lasting and complex fragrances
across a wide range of product categories. The protocols and data presented here provide a
framework for its effective application and evaluation in fragrance formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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